Cas no 866812-93-3 (4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline)

• Product Name: 4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline
• CAS No: 866812-93-3
• MF: C₂₄H₁₈FNO₃S
• MW: 419.46802854538
• CID: 6298529
• PubChem ID: 2137913
• Update Time: 2025-06-15

4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline
• (3,4-dimethylphenyl)(6-fluoro-4-(phenylsulfonyl)quinolin-3-yl)methanone
• AKOS001860956
• F1605-0368
• [4-(benzenesulfonyl)-6-fluoroquinolin-3-yl]-(3,4-dimethylphenyl)methanone
• 866812-93-3

• Inchi： 1S/C24H18FNO3S/c1-15-8-9-17(12-16(15)2)23(27)21-14-26-22-11-10-18(25)13-20(22)24(21)30(28,29)19-6-4-3-5-7-19/h3-14H,1-2H3
• InChI Key： IMGWLGYJFKAEPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(=CN=C2C=CC(=CC=12)F)C(C1=CC=C(C)C(C)=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 419.09914277g/mol
• Monoisotopic Mass: 419.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 72.5Ų

Additional information on 4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline

Comprehensive Overview of 4-(Benzenesulfonyl)-3-(3,4-Dimethylbenzoyl)-6-Fluoroquinoline (CAS No. 866812-93-3)

4-(Benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline (CAS No. 866812-93-3) is a specialized quinoline derivative with significant potential in pharmaceutical and material science research. This compound features a unique molecular structure combining a benzenesulfonyl group, a 3,4-dimethylbenzoyl moiety, and a fluoroquinoline core, making it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications due to its structural versatility and potential bioactive properties.

The fluoroquinoline scaffold is widely recognized for its role in medicinal chemistry, particularly in the development of antimicrobial and anticancer agents. The addition of a benzenesulfonyl group enhances the compound's solubility and binding affinity, while the 3,4-dimethylbenzoyl moiety may contribute to its metabolic stability. These attributes make CAS No. 866812-93-3 a promising candidate for further investigation in targeted therapies and enzyme inhibition studies.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like 4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline. Machine learning models are being employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This aligns with the growing demand for precision medicine and personalized therapeutics, where structurally complex molecules play a pivotal role.

In material science, the compound's aromatic sulfonyl and carbonyl functionalities offer opportunities for designing advanced polymers and coatings. Its fluorescence properties, attributed to the quinoline core, are also being explored for applications in optical sensors and bioimaging. These interdisciplinary applications highlight the compound's versatility beyond traditional pharmaceutical uses.

Synthetic routes to 4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline often involve multi-step organic reactions, including Friedel-Crafts acylation and sulfonylation. Researchers are optimizing these methods to improve yield and scalability, addressing challenges such as regioselectivity and purification. Green chemistry principles are also being integrated to reduce environmental impact, reflecting the industry's shift toward sustainable synthesis.

The compound's molecular docking potential with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), is another area of active research. Virtual screening tools and structure-activity relationship (SAR) studies are helping identify its mechanistic pathways, which could lead to novel small-molecule inhibitors for treating chronic diseases.

As the scientific community continues to explore CAS No. 866812-93-3, its relevance in high-throughput screening and fragment-based drug design is becoming increasingly apparent. With advancements in cryo-EM and X-ray crystallography, researchers can now visualize its interactions at atomic resolution, accelerating the development of next-generation therapeutics.

In conclusion, 4-(benzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to advanced materials—underscore the importance of heterocyclic chemistry in addressing global health and technological challenges. Future studies will likely focus on unlocking its full potential through innovative synthetic strategies and interdisciplinary collaboration.